4-[[(2-Methyl-3-furanyl)-oxomethyl]amino]benzoic acid butyl ester

• Molecular Formula: C17H19NO4
• Molecular Weight: 301.34 g/mol
• IUPAC Name: butyl 4-[(2-methylfuran-3-carbonyl)amino]benzoate
• InChI: InChI=1S/C17H19NO4/c1-3-4-10-22-17(20)13-5-7-14(8-6-13)18-16(19)15-9-11-21-12(15)2/h5-9,11H,3-4,10H2,1-2H3,(H,18,19)
• InChI Key: KCPZCWVTJBSBGN-UHFFFAOYSA-N
• SMILES: CCCCOC(=O)C1=CC=C(C=C1)NC(=O)C2=C(OC=C2)C

Description

4-[[(2-methyl-3-furanyl)-oxomethyl]amino]benzoic acid butyl ester is a member of furans and an aromatic amide.

Scientific Research Applications

Pharmacokinetic Study

A study by Xu et al. (2020) investigated the pharmacokinetics of a structurally similar compound, benzoic acid, 4-[[(2-hydroxyethyl)amino]carbonyl], methyl ester. The research focused on the distribution and bioavailability of the compound in rats, providing insights into its pharmacokinetic properties. This study is relevant for understanding the behavior of similar compounds in biological systems (Xu et al., 2020).

Cardioprotective Effects

Liu et al. (2011) reported on Leonurine-cysteine analog conjugates, which include compounds structurally similar to 4-[[(2-Methyl-3-furanyl)-oxomethyl]amino]benzoic acid butyl ester. These conjugates showed cardioprotective effects, suggesting potential therapeutic applications for related compounds (Liu et al., 2011).

Structural Investigations

Tzimopoulos et al. (2010) conducted a study on triorganostannyl esters of aminobenzoic acids, which are chemically related to the compound . This research provided insights into the structural and physicochemical properties of these compounds, contributing to the understanding of their potential applications (Tzimopoulos et al., 2010).

Synthesis and Properties

Research by Millikan and Wade (1964) on the synthesis of alkyl amino alkanol esters of p-ethoxy benzoic acid is relevant for understanding the synthetic pathways and physical properties of similar esters, including this compound (Millikan & Wade, 1964).

Dendrimer Synthesis

Mulders et al. (1997) discussed the synthesis of a novel amino acid-based dendrimer, highlighting the utility of similar benzoic acid derivatives in constructing complex molecular architectures (Mulders et al., 1997).